![molecular formula C15H17ClN2O4 B3899313 1-[5-(acetylamino)-2-chlorobenzoyl]piperidine-2-carboxylic acid](/img/structure/B3899313.png)
1-[5-(acetylamino)-2-chlorobenzoyl]piperidine-2-carboxylic acid
Overview
Description
Mechanism of Action
Target of Action
The primary target of the compound “1-[5-(acetylamino)-2-chlorobenzoyl]piperidine-2-carboxylic acid” is currently unknown . The compound’s structure suggests it may interact with proteins or enzymes that have affinity for benzene derivatives or carboxylic acids .
Mode of Action
Without specific information on the compound’s target, the exact mode of action is difficult to determine . Based on its structure, it could potentially undergo nucleophilic substitution reactions at the benzylic position .
Result of Action
The molecular and cellular effects of the compound’s action are currently unknown .
Action Environment
Environmental factors such as pH and temperature can influence the compound’s action, efficacy, and stability . For instance, boronic acids and their esters, which are structurally similar to this compound, are known to be only marginally stable in water . Therefore, the compound’s stability and reactivity could be significantly influenced by the presence of water and the pH of the environment .
Advantages and Limitations for Lab Experiments
ACPC has several advantages for lab experiments. It is relatively easy to synthesize and is stable under standard laboratory conditions. However, its low solubility in water can make it challenging to work with in certain experiments. Additionally, ACPC has not been extensively studied in human clinical trials, which limits its potential therapeutic applications.
Future Directions
There are several future directions for research on ACPC. One potential area of research is the development of ACPC derivatives with improved solubility and bioavailability. Another area of research is the investigation of ACPC's potential therapeutic applications in human clinical trials. Additionally, further research is needed to fully understand the mechanism of action of ACPC and its potential effects on various physiological processes.
Scientific Research Applications
ACPC has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory effects. ACPC has also been shown to improve cognitive function and memory in animal models, making it a potential treatment for neurodegenerative disorders.
Safety and Hazards
properties
IUPAC Name |
1-(5-acetamido-2-chlorobenzoyl)piperidine-2-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClN2O4/c1-9(19)17-10-5-6-12(16)11(8-10)14(20)18-7-3-2-4-13(18)15(21)22/h5-6,8,13H,2-4,7H2,1H3,(H,17,19)(H,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPBDUBSXEGHTDO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=C(C=C1)Cl)C(=O)N2CCCCC2C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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